Cas no 64927-38-4 ((2S,4S)-Pyrrolidine-2,4-dicarboxylic acid)

• Product Name: (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid
• CAS No: 64927-38-4
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD00274448
• CID: 501266
• PubChem ID: 1515194
• Update Time: 2025-06-09

(2S,4S)-Pyrrolidine-2,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedicarboxylicacid, (2S,4S)-
• L-CIS-PYRROLIDINE-2,4-DICARBOXYLIC ACID
• (2S,4S)-pyrrolidine-2,4-dicarboxylic acid
• cis-4-Carboxy-L-proline
• 2,4-Pyrrolidinedicarboxylic acid, (2S,4S)-
• NRSBQSJHFYZIPH-IMJSIDKUSA-N
• (2S)-2alpha,4alpha-Pyrrolidinedicarboxylic acid
• 2,4-Pyrrolidinedicarboxylicacid,cis-(9CI)
• CS-14316
• 188345-76-8
• SCHEMBL2808482
• CS-M0777
• CHEMBL19489
• MFCD00274448
• AKOS006271661
• A930240
• 64927-38-4
• rel-(2S,4S)-Pyrrolidine-2,4-dicarboxylic acid
• (2S,4S)-pyrrolidine-2,4-dicarboxylicacid
• (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid

• MDL： MFCD00274448
• Inchi： 1S/C6H9NO4/c8-5(9)3-1-4(6(10)11)7-2-3/h3-4,7H,1-2H2,(H,8,9)(H,10,11)/t3-,4-/m0/s1
• InChI Key： NRSBQSJHFYZIPH-IMJSIDKUSA-N
• SMILES： OC([C@@H]1CN[C@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 159.053
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: -3.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 355.3±42.0 °C at 760 mmHg
• Flash Point: 168.7±27.9 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(2S,4S)-Pyrrolidine-2,4-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid

Introduction to (2S,4S)-Pyrrolidine-2,4-dicarboxylic Acid (CAS No. 64927-38-4)

(2S,4S)-Pyrrolidine-2,4-dicarboxylic acid, identified by its CAS number 64927-38-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This chiral dicarboxylic acid has garnered considerable attention due to its unique structural properties and potential applications in drug development and molecular biology research.

The compound belongs to the pyrrolidine family, a class of heterocyclic organic compounds that feature a five-membered ring containing one nitrogen atom. The specific stereochemistry of (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid, with its configured (2S,4S) arrangement, makes it a valuable building block for synthesizing complex molecules with precise three-dimensional structures. These structural characteristics are crucial in the design of biologically active agents, particularly in the development of protease inhibitors and other enzyme-targeting drugs.

In recent years, (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid has been extensively studied for its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The dicarboxylic acid moiety in this compound provides a stable scaffold for linking amino acid-like units, enabling the creation of novel therapeutic agents with enhanced pharmacological properties.

One of the most promising applications of (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid is in the field of antiviral research. The compound has been utilized as a key intermediate in the synthesis of protease inhibitors that target viral enzymes essential for replication. For instance, studies have demonstrated its effectiveness in developing inhibitors for HIV protease, a critical enzyme in the viral life cycle. By inhibiting this enzyme, such inhibitors can significantly reduce viral replication and improve patient outcomes.

Furthermore, (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid has shown potential in the treatment of neurological disorders. Its structural framework closely resembles certain amino acids found in neurotransmitter pathways, making it a candidate for developing drugs that interact with these pathways. Research has indicated that derivatives of this compound may have neuroprotective properties and could be effective in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune its stereochemistry allows researchers to optimize its interactions with biological targets, enhancing its therapeutic potential.

The synthesis of (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid is another area where advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. Techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry can significantly impact efficacy and safety.

Recent studies have also explored the use of (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid in material science applications. Its unique chemical properties make it suitable for developing novel polymers and coatings with enhanced mechanical strength and biodegradability. These materials have potential uses in medical implants and biocompatible devices, where biodegradability is essential for reducing long-term complications.

In conclusion, (2S,4S)-Pyrrolidine-2,4-dicarboxylic acid (CAS No. 64927-38-4) is a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its role in drug development, particularly in the synthesis of peptidomimetics and protease inhibitors, underscores its importance in addressing critical health challenges. As research continues to uncover new possibilities for this compound, its significance is expected to grow even further.